N-(4-methylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide

• IUPAC Name: N-(4-methyl-1,3-benzothiazol-2-yl)-1-methylsulfonyl-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide
• InChI: InChI=1S/C21H24N4O3S2/c1-15-7-5-10-18-19(15)23-21(29-18)25(14-17-9-3-4-11-22-17)20(26)16-8-6-12-24(13-16)30(2,27)28/h3-5,7,9-11,16H,6,8,12-14H2,1-2H3
• InChI Key: RVXILEYBGYIHIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)N(CC3=CC=CC=N3)C(=O)C4CCCN(C4)S(=O)(=O)C
• Molecular Formula: C21H24N4O3S2
• Molecular Weight: 444.6 g/mol

Description

N-(4-methylbenzo[d]thiazol-2-yl)-1-(methylsulfonyl)-N-(pyridin-2-ylmethyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C21H24N4O3S2 and its molecular weight is 444.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Alternative Products in Cyclocondensation Reactions

Subheading : Cyclocondensation Reactions and DerivativesIn a study by Krauze et al. (2007), alternative products to the desired N-methyl-2,3-dihydro-7H-thiazolo[3,2-a]pyridine-8-carboxamide were obtained through a one-pot cyclocondensation involving benzylidenemalononitrile, N-methyl-2-thiocarbamoylacetamide, piperidine, and ω-bromoacetophenone. This process led to the synthesis of compounds like N-Methyl-2-benzoylmethylsulfanyl-4-phenylnicotinamide, showcasing the versatility of similar chemical frameworks in generating a range of derivatives with potential applications in various domains of scientific research (Krauze, Vilums, Sīle, & Duburs, 2007).

Synthesis of Novel Benzodifuranyl Derivatives

Subheading : Anti-Inflammatory and Analgesic PropertiesAbu‐Hashem, Al-Hussain, and Zaki (2020) synthesized novel benzodifuranyl derivatives from visnaginone and khellinone as anti-inflammatory and analgesic agents. This research highlights the therapeutic potential of structurally related compounds in addressing inflammation and pain, providing a basis for further exploration of similar chemical entities for medical applications (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Thiazole-Aminopiperidine Hybrid Analogues

Subheading : Mycobacterium tuberculosis InhibitionA series of ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, designed by molecular hybridization, were synthesized and evaluated for their inhibitory effect on Mycobacterium tuberculosis. Among these compounds, a particular derivative showed promising activity, highlighting the potential of structurally related compounds in tuberculosis treatment (Jeankumar et al., 2013).

Synthesis of Pyridine Derivatives with Antimicrobial Properties

Subheading : Antimicrobial Activity of Pyridine DerivativesPatel and Agravat (2009) synthesized a series of pyridine derivatives with considerable antibacterial activity. These findings demonstrate the potential application of structurally similar compounds in combating microbial infections, further emphasizing the relevance of such chemical structures in the field of antimicrobial research (Patel & Agravat, 2009).